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Compound of Interest

Compound Name: Serba-2

CAS No.: 533884-08-1

Cat. No.: B12373878

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Serba-2, a selective estrogen receptor

beta (ERβ) agonist. The information is intended for researchers, scientists, and professionals in

drug development, offering key molecular data, insights into its mechanism of action, and

generalized experimental protocols.

Core Molecular Identifiers
Identifier Value Source

CAS Number 533884-08-1 [1][2]

Molecular Formula C18H18O3 [1][2][3]

IUPAC Name

(3aR,4S,9bS)-4-(4-

hydroxyphenyl)-1,2,3,3a,4,9b-

hexahydrocyclopenta[c]chrom

en-8-ol

[1]

Synonyms SERBA-2 [1]
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Quantitative Analysis of Receptor Selectivity and
Potency
Serba-2 is a synthetic, nonsteroidal estrogen that functions as a selective agonist for estrogen

receptor β (ERβ). Its selectivity is a key attribute, with research demonstrating a notable

preference for ERβ over estrogen receptor α (ERα). The following table summarizes the

quantitative data on its binding affinity, efficacy, and functional potency.

Parameter ERα ERβ
Selectivity
(ERα/ERβ)

Source

Binding Affinity

(Ki)
14.5 nM 1.54 nM 9-fold for ERβ [4]

Efficacy 85% 100% [4]

Functional

Potency (EC50)
85 nM 3.61 nM 11-fold for ERβ [4]

An enantiomer of Serba-2, known as erteberel (SERBA-1), exhibits even greater potency and

selectivity.[4]

Mechanism of Action and Signaling Pathways
As a selective estrogen receptor β agonist, Serba-2's mechanism of action is centered on its

interaction with ERβ. Estrogen receptors are nuclear receptors that, upon activation, can

modulate gene expression. The effects of estrogens are mediated through two primary

receptors, ERα and ERβ, which can have distinct and sometimes opposing biological roles.[3]

[5]

The selectivity of benzopyran-based compounds like Serba-2 is attributed to their ability to bind

to the ERα and ERβ subtypes in opposite orientations.[1][2][6][7] This differential binding allows

for the design of molecules that preferentially activate one receptor subtype over the other.

Upon binding to Serba-2, ERβ can influence cellular processes through several signaling

pathways:
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Genomic (Classical) Pathway: The activated ERβ dimer binds to specific DNA sequences

known as estrogen response elements (EREs) in the promoter regions of target genes,

thereby regulating their transcription.[8][9]

Non-Genomic Pathways: Estrogen receptors can also elicit rapid cellular responses that do

not require direct gene transcription. These pathways can involve the activation of other

signaling cascades, such as the PI3K/Akt pathway, and interactions with other cellular

proteins.[8][10]

The selective activation of ERβ is a promising therapeutic strategy for various conditions,

including certain cancers, endometriosis, and inflammatory diseases, while potentially avoiding

the proliferative effects associated with ERα activation in tissues like the breast and uterus.[3]

[6]
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Serba-2 Signaling Pathway

Experimental Protocols
The characterization of Serba-2 and other SERBAs involves a series of in vitro and in vivo

assays to determine their binding affinity, selectivity, and functional activity. Below are

generalized methodologies for key experiments.

Competitive Radioligand Binding Assay
Objective: To determine the binding affinity (Ki) of Serba-2 for ERα and ERβ.

Methodology:

Human recombinant ERα and ERβ are used.

A constant concentration of a radiolabeled estrogen, such as [3H]-estradiol, is incubated with

each receptor subtype.

Increasing concentrations of unlabeled Serba-2 are added to compete with the radioligand

for binding to the receptors.

After incubation and reaching equilibrium, the receptor-bound and free radioligand are

separated.

The amount of bound radioactivity is measured using liquid scintillation counting.

The IC50 value (the concentration of Serba-2 that inhibits 50% of the specific binding of the

radioligand) is determined by non-linear regression analysis.

The Ki value is calculated from the IC50 using the Cheng-Prusoff equation.

Transcriptional Reporter Gene Assay
Objective: To measure the functional potency (EC50) and efficacy of Serba-2 in activating gene

transcription through ERα and ERβ.

Methodology:
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A suitable cell line (e.g., HEK293 or HeLa) that does not endogenously express estrogen

receptors is used.

Cells are co-transfected with expression vectors for either human ERα or ERβ, and a

reporter plasmid containing an estrogen response element (ERE) linked to a reporter gene

(e.g., luciferase).

The transfected cells are treated with increasing concentrations of Serba-2.

After a defined incubation period, the cells are lysed, and the reporter gene activity (e.g.,

luciferase activity) is measured.

Dose-response curves are generated, and the EC50 (the concentration of Serba-2 that

produces 50% of the maximal response) and the maximal efficacy are calculated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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